Cas no 1551656-63-3 (Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-amino-4,5,6,7-tetrahydro-, ethyl ester)

• Product Name: Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-amino-4,5,6,7-tetrahydro-, ethyl ester
• CAS No: 1551656-63-3
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5296182
• Update Time: 2025-10-28

Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-amino-4,5,6,7-tetrahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-amino-4,5,6,7-tetrahydro-, ethyl ester

• Inchi： 1S/C10H15N3O2/c1-2-15-10(14)8-6-12-13-4-3-7(11)5-9(8)13/h6-7H,2-5,11H2,1H3
• InChI Key： OMVLURLQPVQSMG-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1CCC(N)C2

Additional information on Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-amino-4,5,6,7-tetrahydro-, ethyl ester

Comprehensive Overview of Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-amino-4,5,6,7-tetrahydro-, ethyl ester (CAS No. 1551656-63-3)

The compound Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-amino-4,5,6,7-tetrahydro-, ethyl ester (CAS No. 1551656-63-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyridine core, has attracted attention due to its versatile applications in drug discovery and material science. Researchers are particularly interested in its 5-amino-4,5,6,7-tetrahydro derivative, which exhibits enhanced stability and bioavailability compared to its non-hydrogenated counterparts.

In recent years, the demand for ethyl ester derivatives like this compound has surged, driven by their utility as intermediates in synthesizing bioactive molecules. The carboxylic acid ethyl ester moiety is a critical functional group that facilitates further chemical modifications, making it a valuable building block for medicinal chemists. This compound's CAS No. 1551656-63-3 is frequently searched in academic and industrial databases, reflecting its growing importance in organic synthesis.

One of the key trends in modern chemistry is the exploration of nitrogen-containing heterocycles, and this compound fits perfectly into this category. Its pyrazolo[1,5-a]pyridine scaffold is analogous to purine bases, which are foundational in nucleic acid chemistry. This structural similarity has led to investigations into its potential as a kinase inhibitor or GPCR modulator, aligning with current drug development priorities targeting cancer and neurological disorders.

The synthesis of 5-amino-4,5,6,7-tetrahydro derivatives often involves catalytic hydrogenation or reductive amination strategies, topics frequently discussed in recent literature. Environmental sustainability concerns have also prompted researchers to explore greener synthetic routes for such compounds, using biocatalysts or flow chemistry techniques. These approaches reduce waste and improve atom economy, addressing the pharmaceutical industry's push toward green chemistry principles.

Analytical characterization of this compound typically employs advanced techniques like LC-MS and NMR spectroscopy, which are essential for verifying its purity and structure. The ethyl ester group gives distinct spectroscopic signatures, aiding in its identification. Quality control protocols for intermediates like CAS No. 1551656-63-3 are stringent, ensuring compliance with regulatory standards for preclinical studies.

From a commercial perspective, suppliers of Pyrazolo[1,5-a]pyridine-3-carboxylic acid derivatives emphasize scalability and cost-efficiency, as these factors determine their viability in large-scale applications. Patent landscapes reveal growing interest in this chemical space, with several applications filed for related compounds in therapeutic areas such as inflammation and metabolic diseases.

In summary, Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-amino-4,5,6,7-tetrahydro-, ethyl ester represents a compelling case study in contemporary heterocyclic chemistry. Its multifaceted applications—from drug discovery to material science—underscore why CAS No. 1551656-63-3 remains a focal point for researchers and industry professionals alike.